3-cyano-N-cyclohexyl-N-ethylbenzamide

• IUPAC Name: 3-cyano-N-cyclohexyl-N-ethylbenzamide
• InChI: InChI=1S/C16H20N2O/c1-2-18(15-9-4-3-5-10-15)16(19)14-8-6-7-13(11-14)12-17/h6-8,11,15H,2-5,9-10H2,1H3
• InChI Key: BUZLEMUQQJBVAT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

3-cyano-N-cyclohexyl-N-ethylbenzamide, also known as AB-FUBINACA, is a synthetic cannabinoid that belongs to the indazole family. It was first synthesized in 2009 by Pfizer as part of their research into the treatment of pain and inflammation. However, it has since gained popularity as a recreational drug due to its psychoactive effects. In

Scientific Research Applications

3-cyano-N-cyclohexyl-N-ethylbenzamide has been used extensively in scientific research to study the endocannabinoid system and its effects on the body. It has been shown to have high affinity for the CB1 and CB2 receptors, which are responsible for the psychoactive and physiological effects of cannabinoids. This compound has also been used to study the effects of synthetic cannabinoids on the brain, including their potential for addiction and withdrawal symptoms.

Mechanism of Action

3-cyano-N-cyclohexyl-N-ethylbenzamide works by binding to the CB1 and CB2 receptors in the brain and peripheral nervous system. This results in a range of effects, including altered perception, mood, and cognitive function. It also affects the cardiovascular and immune systems, leading to changes in heart rate, blood pressure, and inflammation.
Biochemical and Physiological Effects
This compound has a range of biochemical and physiological effects on the body. It has been shown to increase dopamine release in the brain, leading to feelings of euphoria and pleasure. It also affects the levels of other neurotransmitters, including serotonin and norepinephrine, which can lead to changes in mood and behavior. This compound has also been shown to cause changes in heart rate and blood pressure, as well as inflammation in the body.

Advantages and Limitations for Lab Experiments

3-cyano-N-cyclohexyl-N-ethylbenzamide has several advantages for use in lab experiments. It is highly potent and has a long half-life, allowing for accurate dosing and prolonged effects. It also has a high affinity for the CB1 and CB2 receptors, making it useful for studying the endocannabinoid system. However, there are also limitations to its use. This compound is highly lipophilic, meaning it can accumulate in fatty tissues and organs, leading to potential toxicity. It is also difficult to control for individual differences in metabolism and tolerance, making it challenging to compare results between subjects.

Future Directions

There are several future directions for research into 3-cyano-N-cyclohexyl-N-ethylbenzamide. One area of interest is its potential for use in the treatment of pain and inflammation, as originally intended by Pfizer. Another area is its potential for use in the treatment of addiction and withdrawal symptoms, due to its effects on the endocannabinoid system. Finally, there is a need for further research into the long-term effects of synthetic cannabinoids on the body, including potential toxicity and addiction.
Conclusion
In conclusion, this compound is a synthetic cannabinoid that has been extensively studied for its effects on the endocannabinoid system and the body. It has a range of biochemical and physiological effects, including altered perception, mood, and cognitive function. While it has several advantages for use in lab experiments, there are also limitations to its use, including potential toxicity and individual differences in metabolism and tolerance. Future research into this compound should focus on its potential for use in the treatment of pain, addiction, and withdrawal symptoms, as well as its long-term effects on the body.

Synthesis Methods

The synthesis of 3-cyano-N-cyclohexyl-N-ethylbenzamide involves the reaction between cyclohexylamine and ethyl 4-bromo-2-cyanoacetate in the presence of a base. The resulting intermediate is then reacted with 4-fluorobenzyl chloride and indazole-3-carboxylic acid to form this compound. This synthesis method has been optimized and improved over the years, resulting in high yields and purity of the final product.